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Compound of Interest |

Compound Name: 11-(Bromomethyl)tricosane
CAS No.: 732276-63-0
Cat. No.: B1632206
Get Quote
. J

11-(Bromomethyl)tricosane is a long-chain alkyl bromide, a class of molecules frequently
utilized in synthetic chemistry as alkylating agents. Its structure, featuring a 24-carbon
backbone, imparts significant lipophilicity, while the bromomethyl group serves as a reactive
handle for introducing the tricosane moiety onto other molecules. This reactivity, however, is
the primary source of its associated hazards. For researchers in materials science and drug
development, where it may be used as a solubility-enhancing reagent or a building block for
complex organic frameworks, a comprehensive understanding of its material safety is not
merely a regulatory formality but a prerequisite for sound experimental design and personnel
protection.[1][2] This guide synthesizes available safety data to provide a framework for its safe
handling, grounded in the chemical principles that dictate its behavior.

Chemical and Physical Properties

A precise understanding of a chemical's properties is the foundation of its safe handling. These
parameters dictate appropriate storage conditions, predict its behavior in various experimental
setups, and inform risk assessments.

Identification
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Identifier Value Source
Chemical Name 11-(Bromomethyl)tricosane [3114]
CAS Number 732276-63-0 [11[31[5]
Molecular Formula C24HaoBr [11[31[4]
Molecular Weight 417.55 g/mol [1114]
Synonyms 2-decyl-1-tetradecyl bromide, e
1-bromo-2-decyltetradecane
Property Value Source

Physical State

Colorless to light yellow/orange

clear liquid

[417]

Storage Temperature

Refrigerated (0-10°C)

[2]

Boiling Point 459.2 £ 13.0 °C (Predicted) [41[8]
Density 0.952 £ 0.06 g/cm3 (Predicted) [41[8]
Flash Point 148 °C [7]

Refractive Index 1.47 [4][8]

Hazard Identification and Mechanistic Toxicology

According to the Globally Harmonized System (GHS), 11-(Bromomethyl)tricosane is

classified as a significant irritant.[3] Understanding the chemical basis of this classification is

key to appreciating the required safety protocols.
o GHS Classification: Skin Irritation, Category 2; Serious Eye Irritation, Category 2.[5]
» Signal Word: Warning.[4][5]

o Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[3][5]
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The primary hazard stems from the electrophilic nature of the carbon atom bonded to the
bromine. As an alkylating agent, this molecule can react with nucleophiles, including the amine,
thiol, and hydroxyl groups found in biological macromolecules like proteins and enzymes. This
covalent modification can disrupt cellular function, leading to the observed irritation and
inflammatory response upon contact with skin and eyes.

Covalent Adduct Formation

Biological Nucleophile
(e.g. Protein -SH, -NH: groups)

Reactive Site Inflammatory Response
(Electrophilic Carbon) Cellular Disruption (Initation)

Click to download full resolution via product page

Diagram illustrating the reactive bromomethyl group and its mechanism of irritation.

Safe Handling and Exposure Control

A multi-layered approach to safety, combining engineering controls, administrative procedures,
and personal protective equipment (PPE), is essential for mitigating the risks associated with
11-(Bromomethyl)tricosane.

Engineering Controls

The primary engineering control is to minimize the generation of vapors or mists.[5]

e Fume Hood: All handling of 11-(Bromomethyl)tricosane must be conducted inside a
certified chemical fume hood. This is the most critical control to prevent inhalation exposure.

o Local Exhaust Ventilation: If a full fume hood is not feasible for a specific apparatus,
dedicated local exhaust ventilation (e.g., a snorkel) must be positioned at the point of
potential release.[5]
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Personal Protective Equipment (PPE)

The selection of PPE is dictated by the identified hazards: skin and eye irritation.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations. A face shield should be worn in addition
to goggles when there is a significant risk of splashing.[5][9]

e Skin Protection:

o Gloves: Wear chemically resistant gloves, such as nitrile gloves. Inspect gloves for any
signs of degradation or puncture before use.

o Lab Coat: A flame-resistant lab coat should be worn and kept fully fastened.

e Respiratory Protection: Under normal conditions of use within a fume hood, respiratory
protection is not required. If engineering controls fail or for emergency response, a
NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors should
be used.[9]

Standard Operating Procedure (SOP) for Handling

The following workflow is a self-validating system designed to minimize exposure.
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Workflow for the safe handling of 11-(Bromomethyl)tricosane.
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Emergency Procedures

Preparedness is paramount. All personnel must be familiar with these procedures before
beginning work.

First-Aid Measures

« If on Skin: Immediately take off all contaminated clothing. Wash the affected area with plenty
of soap and water. If skin irritation occurs, seek medical advice/attention.[5][7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, seek medical advice/attention.[5][7]

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, seek medical advice.

« If Swallowed: Rinse mouth. Get medical advice/attention.[5]

Accidental Release Measures

e Personnel: Evacuate the area. Ensure adequate ventilation. Entry should be restricted to
trained personnel wearing appropriate PPE.[5]

o Containment: Prevent the spill from entering drains. For a small spill, absorb with an inert
material (e.g., vermiculite, sand, or earth) and place it in a suitable, sealed container for
disposal.

o Cleanup: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol or isopropanol)
followed by soap and water.

Fire-Fighting Measures

o Extinguishing Media: Use extinguishing measures appropriate for the surrounding
environment, such as dry chemical, carbon dioxide (CO3z), or foam.

o Specific Hazards: Thermal decomposition can release irritating and toxic gases, including
carbon monoxide, carbon dioxide, and hydrogen bromide.[9]
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o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

Storage, Stability, and Disposal

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
situations.

Storage Conditions

o Temperature: Store in a refrigerator (0-10°C).[2][7] The low temperature slows down potential
degradation pathways.

o Atmosphere: Keep the container tightly closed and store under an inert gas (e.g., argon or
nitrogen).[2][5] This compound is noted as being air and heat sensitive; an inert atmosphere
prevents oxidation and potential hydrolysis from atmospheric moisture.[2][7]

» Location: Store in a designated area for hazardous chemicals, away from incompatible
materials.

Stability and Reactivity

 Stability: The compound is stable under recommended storage conditions.[9]

e Incompatible Materials: Avoid contact with strong oxidizing agents, which could lead to a
vigorous and potentially hazardous reaction.[9]

e Hazardous Polymerization: Hazardous polymerization does not occur.[9]

Disposal Considerations

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

e Waste Stream: 11-(Bromomethyl)tricosane and any materials contaminated with it should
be disposed of as halogenated organic waste.

o Container: Use a designated, properly labeled, and sealed waste container. Do not mix with
incompatible waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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